Cas no 35901-65-6 (1H-Indol-3-ol, 5-nitro-, 3-acetate)

• Product Name: 1H-Indol-3-ol, 5-nitro-, 3-acetate
• CAS No: 35901-65-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5156042
• Update Time: 2026-03-04

1H-Indol-3-ol, 5-nitro-, 3-acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-ol, 5-nitro-, 3-acetate

• Inchi： 1S/C10H8N2O4/c1-6(13)16-10-5-11-9-3-2-7(12(14)15)4-8(9)10/h2-5,11H,1H3
• InChI Key： NLJSQUWGZQAZDM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(OC(=O)C)=C1

Additional information on 1H-Indol-3-ol, 5-nitro-, 3-acetate

Recent Advances in the Study of 1H-Indol-3-ol, 5-nitro-, 3-acetate (CAS: 35901-65-6): A Comprehensive Research Brief

The compound 1H-Indol-3-ol, 5-nitro-, 3-acetate (CAS: 35901-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and neurodegenerative diseases.

Recent synthetic methodologies for 1H-Indol-3-ol, 5-nitro-, 3-acetate have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement is particularly significant for large-scale production, addressing previous challenges related to scalability and cost-effectiveness. The study also emphasized the compound's stability under various pH conditions, making it a viable candidate for further pharmaceutical formulation.

In terms of biological activity, 1H-Indol-3-ol, 5-nitro-, 3-acetate has shown promising results in preclinical models of inflammation. A 2024 study in Biochemical Pharmacology revealed that the compound exhibits potent inhibitory effects on NF-κB signaling pathways, which are central to inflammatory responses. The researchers noted a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Additionally, its low cytotoxicity in human cell lines enhances its therapeutic appeal.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent investigation published in ACS Chemical Neuroscience (2024) explored its neuroprotective effects in models of Parkinson's disease. The study found that 1H-Indol-3-ol, 5-nitro-, 3-acetate significantly attenuated oxidative stress and mitochondrial dysfunction in dopaminergic neurons, key pathological features of Parkinson's. These findings open new avenues for research into its mechanisms of action and potential clinical applications.

Despite these promising results, challenges remain in translating these findings into clinical settings. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is also exploring its potential synergistic effects with other bioactive compounds to improve its pharmacological profile.

In conclusion, 1H-Indol-3-ol, 5-nitro-, 3-acetate (CAS: 35901-65-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its optimized synthesis, potent biological activities, and potential therapeutic applications underscore its significance in the field. Future studies should focus on addressing its pharmacokinetic limitations and exploring its full therapeutic potential in various disease models.